Cas no 860758-26-5 (5-nitroquinoline-8-carbaldehyde)

5-Nitroquinoline-8-carbaldehyde is a versatile nitro-substituted quinoline derivative, primarily used as a key intermediate in organic synthesis and pharmaceutical research. Its aldehyde functional group at the 8-position and nitro group at the 5-position make it a valuable building block for constructing complex heterocyclic compounds, particularly in the development of bioactive molecules and ligands. The electron-withdrawing nitro group enhances reactivity, facilitating nucleophilic substitution and condensation reactions. This compound is particularly useful in the synthesis of antimicrobial, anticancer, and anti-inflammatory agents due to its structural adaptability. High purity and stability under standard conditions further ensure reliable performance in laboratory and industrial applications.
5-nitroquinoline-8-carbaldehyde structure
860758-26-5 structure
Product Name:5-nitroquinoline-8-carbaldehyde
CAS No:860758-26-5
MF:
MW:
CID:4661324
Update Time:2025-10-30

5-nitroquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-nitroquinoline-8-carbaldehyde

5-nitroquinoline-8-carbaldehyde Pricemore >>

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$ 70.00 2022-06-03
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Additional information on 5-nitroquinoline-8-carbaldehyde

5-Nitroquinoline-8-Carbaldehyde: A Comprehensive Overview

The compound 5-nitroquinoline-8-carbaldehyde, with the CAS number 860758-26-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of quinoline derivatives, which are known for their unique electronic properties and biological activities. The structure of 5-nitroquinoline-8-carbaldehyde consists of a quinoline ring system with a nitro group at the 5-position and an aldehyde group at the 8-position, making it a versatile molecule with potential applications in drug design, catalysis, and electronic materials.

Recent advancements in synthetic methodologies have enabled researchers to explore novel pathways for the synthesis of 5-nitroquinoline-8-carbaldehyde. Traditional approaches often involve multi-step reactions, including nitration and aldehyde formation, which can be challenging due to the sensitivity of the quinoline framework. However, modern techniques such as microwave-assisted synthesis and catalytic processes have significantly improved the efficiency and selectivity of these reactions. For instance, studies published in 2023 have demonstrated the use of transition metal catalysts to facilitate the formation of the aldehyde group under mild conditions, thereby reducing the overall reaction time and cost.

The biological activity of 5-nitroquinoline-8-carbaldehyde has been a focal point of recent research. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. In particular, its ability to modulate cellular signaling pathways involved in chronic inflammatory diseases has been extensively investigated. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its biological applications, 5-nitroquinoline-8-carbaldehyde has also found relevance in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer due to its high electron mobility and stability under ambient conditions. Recent breakthroughs in this area have been documented in Advanced Materials, where scientists reported enhanced device performance when incorporating this compound into organic electronic architectures.

The environmental impact and safety profile of 5-nitroquinoline-8-carbaldehyde are critical considerations for its broader adoption. While preliminary toxicity studies suggest that it is relatively non-toxic under normal usage conditions, further investigations are required to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental risk assessments for novel chemical entities like this one.

In conclusion, 5-nitroquinoline-8-carbaldehyde represents a fascinating example of how advances in synthetic chemistry can lead to innovative materials with diverse applications. Its potential in drug discovery, electronics, and other fields underscores the importance of continued research into its properties and functionalities. As scientific understanding evolves, this compound is poised to play an increasingly significant role in both academic and industrial settings.

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